Cas no 35251-42-4 (Acetamide, 2-(aminooxy)-)

• Product Name: Acetamide, 2-(aminooxy)-
• CAS No: 35251-42-4
• MF: C₂H₆N₂O₂
• MW: 90.0812401771545
• CID: 1469529
• PubChem ID: 13956184
• Update Time: 2025-10-28

Acetamide, 2-(aminooxy)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(aminooxy)-
• 2-aminooxyacetamide
• DTXSID20553280
• VTRGCUISDBTZIB-UHFFFAOYSA-N
• 2-(aminooxy)acetamide
• AKOS006349250
• aminooxyacetamide
• 2-(aminooxy) acetamide
• EN300-129831
• 35251-42-4
• aminoxyacetic acid amide

• Inchi： 1S/C2H6N2O2/c3-2(5)1-6-4/h1,4H2,(H2,3,5)
• InChI Key： VTRGCUISDBTZIB-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)N

Computed Properties

• Exact Mass: 90.04298
• Monoisotopic Mass: 90.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 53.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 78.34

Additional information on Acetamide, 2-(aminooxy)-

Recent Advances in the Study of Acetamide, 2-(aminooxy)- (CAS: 35251-42-4) in Chemical Biology and Pharmaceutical Research

Acetamide, 2-(aminooxy)- (CAS: 35251-42-4) is a compound of significant interest in chemical biology and pharmaceutical research due to its unique chemical properties and potential applications in drug development. Recent studies have explored its role as a versatile building block in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and targeted drug delivery. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanistic insights and therapeutic potential.

One of the key areas of investigation has been the use of Acetamide, 2-(aminooxy)- as a precursor for the development of novel enzyme inhibitors. Researchers have demonstrated its efficacy in forming stable covalent adducts with active-site residues of target enzymes, thereby modulating their activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful application of this compound in the design of irreversible inhibitors for serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders.

Another promising avenue of research involves the incorporation of Acetamide, 2-(aminooxy)- into prodrug strategies. Its ability to undergo selective activation under physiological conditions makes it an attractive candidate for targeted drug delivery systems. Recent work has shown that conjugating this compound with cytotoxic agents can enhance their specificity towards tumor cells while minimizing off-target effects. A 2024 study in ACS Chemical Biology detailed the development of such a prodrug, which exhibited improved pharmacokinetic profiles and reduced systemic toxicity in preclinical models.

In addition to its therapeutic applications, Acetamide, 2-(aminooxy)- has also been employed as a chemical probe to study protein-ligand interactions. Its reactive aminooxy group enables the formation of oxime linkages with carbonyl-containing biomolecules, facilitating the identification and characterization of binding partners. This approach has been particularly valuable in proteomics and structural biology, as evidenced by a recent publication in Nature Chemical Biology, which utilized this compound to map protein interaction networks in live cells.

Despite these advancements, challenges remain in optimizing the stability and selectivity of Acetamide, 2-(aminooxy)- derivatives. Ongoing research is focused on addressing these limitations through structural modifications and the development of novel synthetic methodologies. For example, a team at MIT has recently reported a scalable synthesis route for this compound, which could facilitate its broader adoption in drug discovery programs.

In conclusion, Acetamide, 2-(aminooxy)- (CAS: 35251-42-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from enzyme inhibition to targeted drug delivery, underscore its potential to contribute to the development of next-generation therapeutics. Future studies will likely explore its utility in emerging areas such as covalent drug discovery and chemical proteomics, further expanding its impact on the field.